Cas no 19888-33-6 (12-Oxabicyclo[9.1.0]dodeca-4,7-diene,1,5,9,9-tetramethyl-, (1R,4E,7E,11R)-)
19888-33-6 structure
Product Name:12-Oxabicyclo[9.1.0]dodeca-4,7-diene,1,5,9,9-tetramethyl-, (1R,4E,7E,11R)-
CAS No:19888-33-6
MF:C15H24O
MW:220.350464820862
CID:167198
PubChem ID:22559443
Update Time:2025-04-19
12-Oxabicyclo[9.1.0]dodeca-4,7-diene,1,5,9,9-tetramethyl-, (1R,4E,7E,11R)- Chemical and Physical Properties
Names and Identifiers
-
- 12-Oxabicyclo[9.1.0]dodeca-4,7-diene,1,5,9,9-tetramethyl-, (1R,4E,7E,11R)-
- humulene 2,3-epoxide
- humuleneoxide,1,5,9,9-tetramethyl-12-oxabicyclododeca-4,7-diene
- α-Humulene oxide
- α-Humulene epoxide
- Humulene epoxide I
- (1R,4E,7E,11R)-1,5,9,9-Tetramethyl-12-oxabicyclo[9.1.0]dodeca-4,7-diene
- (4E,7E)-1,5,9,9-Tetramethyl-12-oxabicyclo[9.1.0]dodeca-4,7-diene
- (4Z,7Z)-1,5,9,9-TETRAMETHYL-12-OXABICYCLO[9.1.0]DODECA-4,7-DIENE
- 19888-33-6
- alpha-humulene epoxide
- CHEBI:228331
- Humulene, epoxide
- DTXSID401316379
- CHEMBL509909
- SCHEMBL3676673
- Humulene monoxide
- Humulene oxide I
- alpha-Humulene oxide
- Humulene oxide
- Humulene I epoxide
- Humulene epoxide
-
- Inchi: 1S/C15H24O/c1-12-7-5-9-14(2,3)11-13-15(4,16-13)10-6-8-12/h5,8-9,13H,6-7,10-11H2,1-4H3/b9-5-,12-8-
- InChI Key: RKQDKXOBRXTSFS-QZFXXANLSA-N
- SMILES: O1C2CC(C=CCC(C)=CCCC12C)(C)C |c:4,8|
Computed Properties
- Exact Mass: 220.18282
- Monoisotopic Mass: 220.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5A^2
- XLogP3: 3.9
Experimental Properties
- Density: 0.907
- Boiling Point: 283.1°Cat760mmHg
- Flash Point: 121.7°C
- Refractive Index: 1.474
- PSA: 12.53
12-Oxabicyclo[9.1.0]dodeca-4,7-diene,1,5,9,9-tetramethyl-, (1R,4E,7E,11R)- Related Literature
-
M. A. McKervey,J. R. Wright J. Chem. Soc. D 1970 117a
-
2. Stereochemical characterisation of the non-canonical α-humulene synthase from Acremonium strictumHouchao Xu,Carsten Schotte,Russell J. Cox,Jeroen S. Dickschat Org. Biomol. Chem. 2021 19 8482
-
Braulio M. Fraga Nat. Prod. Rep. 2006 23 943
-
4. Considerable effect of dimethylimidazolium dimethylphosphate in cinnamon essential oil extraction by hydrodistillationLuisa Pistelli,Silvia Giovanelli,Piero Margari,Cinzia Chiappe RSC Adv. 2016 6 52421
-
Ariana S. C. Gon?alves,Miguel M. Leit?o,Manuel Sim?es,Anabela Borges Nat. Prod. Rep. 2023 40 595
19888-33-6 (12-Oxabicyclo[9.1.0]dodeca-4,7-diene,1,5,9,9-tetramethyl-, (1R,4E,7E,11R)-) Related Products
- 7200-26-2((3R,S)-Oxidosqualene (>90%))
- 31063-19-1(Squalene 2,3:22,23-Dioxide)
- 19888-34-7(12-Oxabicyclo[9.1.0]dodeca-3,7-diene,1,5,5,8-tetramethyl-, (1R,3E,7E,11R)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent